1-Chloro-4-[(3,4-difluorophenyl)sulfanylmethyl]benzene

Specification

• Molecular Formula: C13H9ClF2S
• Molecular Weight: 270.73 g/mol
• IUPAC Name: 4-[(4-chlorophenyl)methylsulfanyl]-1,2-difluorobenzene
• Standard InChI: InChI=1S/C13H9ClF2S/c14-10-3-1-9(2-4-10)8-17-11-5-6-12(15)13(16)7-11/h1-7H,8H2
• Standard InChI Key: CESJVZCNFWLILH-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CSC2=CC(=C(C=C2)F)F)Cl
• Canonical SMILES: C1=CC(=CC=C1CSC2=CC(=C(C=C2)F)F)Cl

Introduction

1-Chloro-4-[(3,4-difluorophenyl)sulfanylmethyl]benzene is a complex organic compound that belongs to the class of sulfanylmethylbenzenes. This compound is characterized by its unique structural features, which include a benzene ring substituted with a chloro group and a sulfanylmethyl group linked to a 3,4-difluorophenyl moiety. The compound's chemical structure and properties make it an interesting subject for research in organic chemistry and related fields.

Synthesis and Applications

The synthesis of such compounds often involves reactions that form the sulfanylmethyl linkage, potentially through nucleophilic substitution or cross-coupling reactions. Applications may include use in pharmaceuticals, materials science, or as intermediates in organic synthesis.

Research Findings

Research on compounds like 1-Chloro-4-[(3,4-difluorophenyl)sulfanylmethyl]benzene is often focused on their synthetic pathways, structural analysis, and potential applications. Studies may explore the effects of fluorine substitution on the compound's reactivity and biological activity.

Data Table: Comparison of Related Compounds

Compound	CAS Number	Molecular Formula	Structural Features
1-Chloro-4-[(3,5-difluorophenyl)sulfanylmethyl]benzene	1443314-26-8	Not explicitly provided	Chloro group, sulfanylmethyl group, 3,5-difluorophenyl group
(4-Chloro-3-fluorobenzyl)(3,4-difluorophenyl)sulfane	1443314-05-3	Not explicitly provided	Chloro group, fluorobenzyl group, 3,4-difluorophenyl group
1-Chloro-4-[(4-fluorophenyl)sulfanylmethyl]benzene	405-30-1	Not explicitly provided	Chloro group, sulfanylmethyl group, 4-fluorophenyl group